4-(2,6-Dichloroanilino)-2-(2-methoxyethylamino)-4-oxobutanoic acid

• IUPAC Name: 4-(2,6-dichloroanilino)-2-(2-methoxyethylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C13H16Cl2N2O4/c1-21-6-5-16-10(13(19)20)7-11(18)17-12-8(14)3-2-4-9(12)15/h2-4,10,16H,5-7H2,1H3,(H,17,18)(H,19,20)
• InChI Key: SRVGTIIGTBNMOW-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(CC(=O)NC1=C(C=CC=C1Cl)Cl)C(=O)O
• Molecular Formula: C13H16Cl2N2O4
• Molecular Weight: 335.18 g/mol

Description

Molecular Structure Analysis

No detailed molecular structure analysis was found.

Scientific Research Applications

Environmental Implications and Biodegradation

Environmental Fate and Toxicity

Studies on 2,4-D, a structurally related herbicide, have illuminated the environmental fate, toxicity, and biodegradation pathways of chlorophenoxy herbicides. Research indicates that 2,4-D is widely used in agricultural settings to control broadleaf weeds but raises concerns due to its persistence and potential toxic effects on non-target organisms and ecosystems. Understanding the environmental behavior of 2,4-D has spurred investigations into its detection, degradation, and the ecological impacts of its usage (Islam et al., 2017).

Biodegradation by Microorganisms

Microbial degradation presents a promising avenue for mitigating the environmental impact of chlorophenoxy herbicides. Various microorganisms have been identified that can metabolize 2,4-D, transforming it into less harmful compounds, which highlights the potential for bioremediation strategies to address pollution from such chemicals (Magnoli et al., 2020).